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Compound of Interest

Compound Name:
1-Bromo-2-

(difluoromethoxy)benzene

Cat. No.: B065682 Get Quote

This document provides a comprehensive overview of the fundamental physicochemical

properties of 1-Bromo-2-(difluoromethoxy)benzene, a crucial building block in modern

organic synthesis. Its unique molecular structure makes it a valuable intermediate for

researchers and professionals in drug development and agrochemical industries. The presence

of both a bromine atom and a difluoromethoxy group allows for versatile applications in

creating complex molecules with enhanced properties.

Physicochemical Data
The essential quantitative data for 1-Bromo-2-(difluoromethoxy)benzene is summarized in

the table below. This information is critical for reaction planning, stoichiometric calculations, and

analytical characterization.

Property Value Reference

Molecular Formula C₇H₅BrF₂O [1]

Molecular Weight 223.02 g/mol [1]

CAS Number 175278-33-8 [1]

Molecular Information and Properties
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The following diagram illustrates the core relationship between the compound's name, its

elemental composition (molecular formula), and its molar mass (molecular weight).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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